Cas no 2680668-81-7 (tert-butyl N-(5-bromo-2-methanesulfonylphenyl)carbamate)

• Product Name: tert-butyl N-(5-bromo-2-methanesulfonylphenyl)carbamate
• CAS No: 2680668-81-7
• MF: C₁₂H₁₆BrNO₄S
• MW: 350.228741645813
• CID: 5621922
• PubChem ID: 165924740
• Update Time: 2025-05-23

tert-butyl N-(5-bromo-2-methanesulfonylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28298509
• 2680668-81-7
• tert-butyl N-(5-bromo-2-methanesulfonylphenyl)carbamate

• Inchi： 1S/C12H16BrNO4S/c1-12(2,3)18-11(15)14-9-7-8(13)5-6-10(9)19(4,16)17/h5-7H,1-4H3,(H,14,15)
• InChI Key： RIFBNOWQACFMRI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)S(C)(=O)=O

Computed Properties

• Exact Mass: 348.99834g/mol
• Monoisotopic Mass: 348.99834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-(5-bromo-2-methanesulfonylphenyl)carbamate

Introduction to Tert-butyl N-(5-bromo-2-methanesulfonylphenyl)carbamate (CAS No. 2680668-81-7)

Tert-butyl N-(5-bromo-2-methanesulfonylphenyl)carbamate, identified by its Chemical Abstracts Service (CAS) number 2680668-81-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development, particularly as intermediates in the synthesis of bioactive molecules. The structural features of Tert-butyl N-(5-bromo-2-methanesulfonylphenyl)carbamate, including its tert-butyl group and the presence of both bromo and methanesulfonyl substituents on the phenyl ring, contribute to its unique chemical properties and reactivity, making it a valuable building block in synthetic chemistry.

The significance of this compound is further underscored by its potential applications in the design and development of novel therapeutic agents. In recent years, there has been a growing interest in exploring the pharmacological properties of molecules featuring halogenated aromatic rings, such as those present in 5-bromo-2-methanesulfonylphenyl moieties. These structural elements are known to enhance binding affinity and metabolic stability, which are critical factors in drug design. The tert-butyl carbamate moiety, on the other hand, serves as a protective group for amine functionalities and can be selectively removed under specific conditions, facilitating the synthesis of more complex molecular architectures.

Recent advancements in medicinal chemistry have highlighted the role of Tert-butyl N-(5-bromo-2-methanesulfonylphenyl)carbamate as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in the preparation of compounds that interact with enzymes involved in cancer metabolism and inflammation. The bromo atom on the phenyl ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of diverse pharmacophores. Similarly, the methanesulfonyl group can be transformed into other functional groups, such as sulfonamides or carboxylic acids, through straightforward chemical transformations.

The pharmaceutical industry has been particularly interested in leveraging the structural versatility of Tert-butyl N-(5-bromo-2-methanesulfonylphenyl)carbamate to develop next-generation therapeutics. For example, researchers have utilized this compound to synthesize novel kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The combination of electronic and steric effects inherent in its structure allows for fine-tuning of binding interactions with biological targets. Additionally, the compound’s stability under various reaction conditions makes it an attractive candidate for large-scale synthesis and industrial applications.

In academic research, Tert-butyl N-(5-bromo-2-methanesulfonylphenyl)carbamate has been employed as a scaffold for exploring structure-activity relationships (SAR) in drug discovery programs. By systematically modifying its substituents, scientists have been able to identify derivatives with enhanced potency and selectivity. Such modifications often involve altering the electronic properties of the aromatic ring or introducing additional functional groups that improve solubility and bioavailability. The ability to predictably modify this compound’s structure has made it a cornerstone in many synthetic biology and medicinal chemistry projects.

The synthetic methodologies associated with Tert-butyl N-(5-bromo-2-methanesulfonylphenyl)carbamate have also seen significant development. Modern synthetic strategies often focus on achieving high yields and minimal byproduct formation, which are critical for both academic research and industrial production. Catalytic approaches, such as transition-metal-catalyzed reactions, have been particularly effective in facilitating key transformations while maintaining regioselectivity. Furthermore, green chemistry principles have been increasingly integrated into synthetic routes to reduce environmental impact, emphasizing sustainable practices in pharmaceutical manufacturing.

The role of computational chemistry in optimizing synthetic pathways for Tert-butyl N-(5-bromo-2-methanesulfonylphenyl)carbamate cannot be overstated. Molecular modeling techniques have enabled researchers to predict reaction outcomes with unprecedented accuracy, allowing for more efficient experimental design. By simulating molecular interactions at the atomic level, scientists can identify optimal reaction conditions and predict potential side reactions before they occur. This computational rigor has accelerated the discovery process and reduced time-to-market for new drug candidates derived from this compound.

Looking ahead, the future prospects for Tert-butyl N-(5-bromo-2-methanesulfonylphenyl)carbamate are promising, with ongoing research suggesting its potential utility beyond traditional pharmaceutical applications. For instance, its structural motifs may find relevance in materials science and agrochemicals due to their ability to modulate molecular recognition processes. As our understanding of biological systems continues to evolve, new opportunities for utilizing this compound are likely to emerge, further solidifying its importance in synthetic chemistry.